Cas no 85844-69-5 (ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate)

ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate structure
85844-69-5 structure
Product Name:ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
CAS No:85844-69-5
MF:C19H30N2O6S
MW:414.51630449295
CID:1841574
PubChem ID:3070108
Update Time:2025-04-21

ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
    • ethyl 11-[(3-nitrophenyl)sulfonylamino]undecanoate
    • DTXSID80235111
    • 85844-69-5
    • Undecanoic acid, 11-(((3-nitrophenyl)sulfonyl)amino)-, ethyl ester
    • Ethyl 11-(((3-nitrophenyl)sulfonyl)amino)undecanoate
    • Inchi: 1S/C19H30N2O6S/c1-2-27-19(22)14-9-7-5-3-4-6-8-10-15-20-28(25,26)18-13-11-12-17(16-18)21(23)24/h11-13,16,20H,2-10,14-15H2,1H3
    • InChI Key: WMPUJGMAUZTNSN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCCCCCCC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 414.18245785g/mol
  • Monoisotopic Mass: 414.18245785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 127Ų
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